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Compound of Interest

Compound Name: L-METHIONINE (METHYL-13C)

Cat. No.: B1579917

Get Quote

Introduction & Scientific Rationale
Methionine is not merely a building block for protein synthesis; it is the primary source of methyl

groups for cellular methylation reactions.[1][2] Through the Methionine Cycle, methionine is

activated to S-Adenosylmethionine (SAM), the universal methyl donor.[3][4] SAM transfers its

methyl group to DNA, RNA, proteins (e.g., histones), and lipids, converting into S-

Adenosylhomocysteine (SAH).

Why L-Methionine (methyl-13C)?
Unlike uniformly labeled L-Methionine (U-13C5), which traces the carbon backbone into the

transsulfuration pathway (Cysteine/Glutathione) and polyamine synthesis, L-Methionine
(methyl-13C) specifically traces the methyl group flux.

Specificity: The 13C label is located only on the methyl group (-S-13CH3).

Fate Mapping:

Met → SAM: The label is retained (M+1).
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SAM → Methylated Product: The label is transferred to the substrate (e.g., Histone-CH3).

SAM → SAH: The label is lost from the metabolite pool (SAH becomes M+0).

Validation: This tracer provides a binary readout for methylation activity. If the label appears

in SAH or Homocysteine, it indicates recycling via the folate cycle (remethylation) or

impurities, making it a powerful self-validating tool.

Experimental Design & Pathway Logic
The "Methyl-Flux" Logic
The experiment relies on replacing the endogenous methionine pool with the tracer and

observing the mass shift (M+1) in downstream metabolites.

Metabolite
Theoretical Mass Shift
(M+0 → M+n)

Biological Interpretation

Methionine M+1
Uptake and equilibration of the

tracer.

SAM M+1
Rate of SAM synthesis (MAT

enzyme activity).

SAH M+0

Critical Control: The methyl

group is gone. SAH should

remain unlabeled.

MTA M+0

Methylthioadenosine

(Polyamine pathway).[3] The

methyl group is retained on the

polyamine, not MTA.

Histone-K M+1, M+2, M+3
Degree of methylation (mono-,

di-, tri-).

Critical Reagent Requirements
Dialyzed Fetal Bovine Serum (dFBS): Standard FBS contains ~30-50 µM methionine. You

must use dialyzed FBS (10 kDa cutoff) to remove endogenous methionine; otherwise, the
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isotopic enrichment will be diluted, and quantitative flux analysis will fail.

Methionine-Free Media: Base medium (DMEM or RPMI) must be devoid of methionine.

Tracer Concentration: Reconstitute L-Methionine (methyl-13C) to physiological levels

(typically 100–200 µM depending on the cell line and standard media formulation).

Visualizations
Diagram 1: The Methyl-13C Fate Map
This diagram illustrates the specific flow of the Carbon-13 label (Red Arrows) versus the

unlabeled backbone (Black Arrows).

Legend
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Caption: Fate of the methyl group. Note that SAH becomes unlabeled (M+0) as the 13C-methyl

group is transferred to the substrate.

Detailed Protocol
Phase A: Reagent Preparation
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Stock Solution (100 mM): Dissolve L-Methionine (methyl-13C) in PBS. Filter sterilize (0.22

µm). Store at -20°C.

Labeling Medium:

Base: Methionine-free DMEM/RPMI.

Serum: 10% Dialyzed FBS.[5]

Glutamine: 2-4 mM (as required by cell line).

Tracer: Add 100 mM Stock to a final concentration of 100 µM (or match standard media

concentration).

Phase B: Cell Culture & Labeling[5][6][7]
Seeding: Seed cells in 6-well plates (approx. 5x10^5 cells/well). Culture in standard media

until 70-80% confluence.

Wash Step (Critical):

Aspirate standard media.

Wash cells twice with warm PBS (37°C) to remove residual extracellular methionine.

Labeling Pulse:

Add 2 mL of pre-warmed Labeling Medium.

Incubate at 37°C / 5% CO2.

Time Points:

Flux Analysis: 15 min, 30 min, 1 h, 2 h, 4 h.

Steady State/Epigenetics: 24 h (ensure media volume is sufficient to prevent depletion).

Phase C: Metabolite Extraction (Polar)
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Quenching:

Place plate on wet ice.

Aspirate media completely.

Wash once with ice-cold PBS (rapidly).

Add 1 mL 80% Methanol / 20% Water (pre-chilled to -80°C).

Extraction:

Incubate at -80°C for 15 minutes (or scrape immediately on dry ice).

Scrape cells and transfer suspension to a microcentrifuge tube.

Vortex vigorously for 30 seconds.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Supernatant: Transfer supernatant (containing Met, SAM, SAH) to a fresh vial for LC-MS

analysis.

Pellet: The protein pellet can be hydrolyzed to analyze protein incorporation (optional).

Phase D: LC-MS/MS Analysis
Instrument: Triple Quadrupole (QQQ) or High-Resolution (Orbitrap/Q-TOF). Mode: Positive

Electrospray Ionization (ESI+). Chromatography: HILIC (Hydrophilic Interaction Liquid

Chromatography) is required for polar metabolites like SAM/SAH. An Amide column (e.g.,

Waters BEH Amide) is recommended.

Table 1: Mass Spectrometry Transitions (Targeted)
Note: Exact masses depend on the specific isotope purity. M+1 denotes the methyl-13C

labeled species.[4]
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Metabolite
Precursor
(M+0)

Precursor
(M+1)

Product Ion
(Quant)

Collision
Energy (V)

Rationale

L-Methionine 150.1 151.1 104.1 15
Loss of

Formate

SAM 399.1 400.1 250.1 20

Adenosyl

fragment

(check for

label

retention)*

SAH 385.1 385.1 136.1 20

Should be

M+0

(Adenine

fragment)

MTA 298.1 298.1 136.1 15

Should be

M+0

(Adenine

fragment)

Validation Note: For SAM, if the fragment ion retains the methyl group (e.g., the methionine

moiety), the product ion will also shift.[4] If the fragment is the adenosyl moiety (250), it might

not shift. Always monitor the parent ion M+1 (400.1) for enrichment calculations.

Data Analysis & Interpretation
Calculating Enrichment
Calculate the Mass Isotopomer Distribution (MID) for Methionine and SAM.

Interpretation Guide
High Met M+1, Low SAM M+1: Low MAT2A activity (synthesis bottleneck).

High SAM M+1, High SAH (Total): High methylation flux (rapid consumption).
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Appearance of SAH M+1:Experimental Error. Indicates either (a) impure tracer (U-13C

contamination) or (b) extremely rapid remethylation via a labeled folate pool (highly unlikely

in short pulses without labeled Serine/Glycine).

Diagram 2: Experimental Workflow
1. Prep Media

(Met-Free DMEM + Dialyzed FBS
+ 100µM 13C-Met)

2. Wash Cells
(2x PBS to remove endogenous Met)

3. Labeling Pulse
(15 min - 24 h)

4. Quench & Extract
(80% MeOH, -80°C)

5. LC-MS/MS Analysis
(HILIC Column, ESI+)

Click to download full resolution via product page

Caption: Step-by-step workflow for stable isotope labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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